Cas no 352526-01-3 (3-Mercaptophenylboronic acid)

3-Mercaptophenylboronic acid Properties

Names and Identifiers

• Boronicacid, B-(3-mercaptophenyl)-
• 3-Mercaptophenylboronic Acid
• 3-Mercaptophenylboronic Acid (contains varying amounts of Anhydride)
• 3-Mercaptobenzeneboronic Acid (contains varying amounts of Anhydride)
• 3-mercaptophenylboronic-acid
• DTXSID00378776
• RB2030
• 3-MERCAPTOPHENYLBORONICACID
• SY050935
• AKOS015856676
• METHYL5-O-(T-BUTYLDIPHENYLSILYL)-2-DEOXY-BETA-D-ERYTHRO-PENTOFURANOSIDE
• (3-Mercaptophenyl)-boronic acid
• 3-Thiobenzeneboronic acid
• (3-Mercaptophenyl)boronicacid
• SCHEMBL670114
• MFCD03095131
• M2417
• 352526-01-3
• (3-sulfanylphenyl)boronic Acid
• OBCKMTLUSKYKIW-UHFFFAOYSA-N
• J-512741
• 3-mecaptophenylboronic acid
• AB13509
• 3-Mercaptobenzeneboronic Acid
• A851876
• 3-Mercaptophenylboronic acid, >=95%
• AS-54410
• (3-Mercaptophenyl)boronic acid
• A874677
• DB-003930
• 3-sulfanylphenylboronic acid
• +Expand

• MDL： MFCD03095131
• InChIKey： OBCKMTLUSKYKIW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7BO2S/c8-7(9)5-2-1-3-6(10)4-5/h1-4,8-10H
• SMILES： C1=CC(=CC(=C1)S)B(O)O

Computed Properties

• Exact Mass: 153.02961
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.0259808g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 40.46
• Melting Point: 201°C(lit.)